Cas no 3430-34-0 (3,5-Dibromo-2,6-dimethylpyridine)

• Product Name: 3,5-Dibromo-2,6-dimethylpyridine
• CAS No: 3430-34-0
• MF: C₇H₇Br₂N
• MW: 264.945180177689
• MDL: MFCD00234282
• CID: 95280
• PubChem ID: 817217
• Update Time: 2025-11-02

3,5-Dibromo-2,6-dimethylpyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-2,6-dimethylpyridine
• 2,6-DIMETHYL-3,5-DIBROMOPYRIDINE
• 2,5-DIMETHOXY-3-TRIDECYL-[1,4]BENZOQUINONE
• 3,5-Dibrom-2,6-dimethyl-pyridin
• 3,5-dibromo-2,6-dimethyl-pyridine
• 3.5-Dibrom-lutidin-(2.6)
• Pyridine, 3,5-dibromo-2,6-dimethyl-
• CTOFYKSVKNMNGB-UHFFFAOYSA-N
• 3,5-dibromo-2,6-dimethlpyridine
• BBL101832
• STL555629
• SBB102859
• Pyridine,3,5-dibromo-2,6-dimethyl-
• VP13545
• FCH1331068
• SY059517
• HC150166
• 3,5-bis(bromanyl)-2,6-dimethyl-pyridine
• AX8004730
• ST241028
• AKOS008901089
• DTXSID10355770
• 3430-34-0
• FT-0646137
• A822161
• J-511249
• AC-907/25004637
• MFCD00234282
• AS-32858
• CS-W006812
• SCHEMBL2258481
• DB-006292

• MDL： MFCD00234282
• Inchi： 1S/C7H7Br2N/c1-4-6(8)3-7(9)5(2)10-4/h3H,1-2H3
• InChI Key： CTOFYKSVKNMNGB-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C)N=C1C)Br

Computed Properties

• Exact Mass: 262.89500
• Monoisotopic Mass: 262.895
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12.9

Experimental Properties

• Density: 1.795
• Boiling Point: 240.2℃ at 760 mmHg
• Flash Point: 99.1 °C
• PSA: 12.89000
• LogP: 3.22340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3,5-Dibromo-2,6-dimethylpyridine

Comprehensive Overview of 3,5-Dibromo-2,6-dimethylpyridine (CAS No. 3430-34-0): Properties, Applications, and Industry Insights

3,5-Dibromo-2,6-dimethylpyridine (CAS No. 3430-34-0) is a halogenated pyridine derivative with significant relevance in pharmaceutical, agrochemical, and material science research. This compound, characterized by its brominated aromatic ring and methyl substituents, has garnered attention for its unique chemical properties and versatility in synthetic applications. As industries increasingly focus on sustainable chemistry and high-performance intermediates, understanding this molecule's role becomes critical for researchers and manufacturers alike.

The molecular structure of 3,5-Dibromo-2,6-dimethylpyridine features two bromine atoms at the 3- and 5-positions and methyl groups at the 2- and 6-positions, creating a sterically hindered environment that influences its reactivity. This configuration makes it valuable for cross-coupling reactions, a topic frequently searched in organic synthesis forums and catalysis research. Recent trends in AI-driven drug discovery have also highlighted such halogenated pyridines as potential building blocks for targeted therapeutics, aligning with the growing demand for precision medicine solutions.

In agrochemical applications, 3,5-Dibromo-2,6-dimethylpyridine serves as a precursor for crop protection agents, particularly in formulations requiring selective herbicidal activity. With the global push toward sustainable agriculture—a top-searched term in environmental science—researchers are exploring how brominated pyridines can contribute to low-residue pesticides. Its stability under UV exposure (a key concern in outdoor formulations) further enhances its utility, as evidenced by patents focusing on photostable agrochemicals.

Material scientists leverage 3430-34-0 for developing advanced polymeric materials, especially in flame-retardant additives—a hot topic due to stringent safety regulations in electronics and construction. The compound’s ability to impart thermal stability while maintaining mechanical properties addresses frequent queries about halogen vs. non-halogen flame retardants. Recent studies published in ACS Applied Materials & Interfaces highlight derivatives of this pyridine in high-temperature composites, resonating with searches for next-gen materials.

Analytical challenges surrounding 3,5-Dibromo-2,6-dimethylpyridine purification often appear in chromatography discussions, particularly regarding HPLC method development for brominated compounds. Laboratories optimizing separation protocols frequently cite its distinct retention behavior in reversed-phase systems. Meanwhile, spectroscopic characterization (NMR, FTIR) of this compound remains a reference topic in structural elucidation courses, with its proton-deficient aromatic system posing intriguing interpretation challenges.

Environmental considerations of brominated organic compounds—a trending search phrase—are addressed through studies on 3430-34-0's biodegradation pathways. Innovations in green chemistry have led to catalytic bromination methods that reduce waste, aligning with EPA guidelines for benign by design syntheses. This responsiveness to eco-friendly manufacturing queries enhances the compound’s profile in industrial sustainability dialogues.

The commercial landscape for 3,5-Dibromo-2,6-dimethylpyridine reflects broader fine chemicals market trends, with suppliers emphasizing batch-to-batch consistency—a priority for GMP-compliant applications. Procurement discussions often involve scalable synthesis routes and cost-effective bromination techniques, mirroring industry searches for process optimization strategies. Patent analysis reveals growing IP activity around derivative compounds, particularly in electronic materials and pharmaceutical intermediates sectors.

Emerging research explores 3430-34-0's potential in metal-organic frameworks (MOFs), a trending topic in nanomaterials research. Its rigid pyridine core and coordination sites make it attractive for designing porous catalysts, addressing frequent queries about heterogeneous catalysis systems. Recent conferences on energy storage have also highlighted brominated pyridines as possible electrolyte additives, connecting to searches for battery performance enhancers.

Quality control protocols for 3,5-Dibromo-2,6-dimethylpyridine frequently reference ICH guidelines, particularly regarding impurity profiling—a critical concern in pharmaceutical grade materials. Analytical chemists actively discuss mass spectrometry techniques for detecting isomeric impurities, reflecting laboratory pain points. These technical discussions intersect with popular searches about QC/QA best practices in chemical manufacturing.

Looking ahead, 3,5-Dibromo-2,6-dimethylpyridine is poised to maintain relevance as interdisciplinary research bridges traditional chemistry with cutting-edge applications. From answering organic synthesis FAQs to enabling breakthroughs in functional materials, this compound exemplifies how specialty chemicals drive innovation across sectors—making it a continuing focus for researchers addressing today’s scientific challenges.